N-[(4-methylphenyl)methyl]-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18N6OS/c1-14-2-4-15(5-3-14)12-22-19(27)13-28-20-24-23-18-7-6-17(25-26(18)20)16-8-10-21-11-9-16/h2-11H,12-13H2,1H3,(H,22,27)
• InChI Key: XFQLAPAIGHSTQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=NC=C4
• Molecular Formula: C20H18N6OS
• Molecular Weight: 390.5 g/mol

Description

N-[(4-methylphenyl)methyl]-2-[(6-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H18N6OS and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Derivatives of [1,2,4]triazolo[4,3-b]pyridazine have been extensively researched for their medicinal properties. For instance, these compounds exhibit significant anticancer effects with reduced toxicity, making them viable as potent PI3K inhibitors and anticancer agents (Xiao-meng Wang et al., 2015). Furthermore, their modification through the replacement of functional groups has led to the development of new molecular entities with improved pharmacokinetic profiles and therapeutic potential.

Antimicrobial and Antifungal Applications

Research into N-substituted triazolo derivatives has also highlighted their antimicrobial and antifungal efficacy. The synthesis of novel compounds featuring the triazolo[1,2,4] scaffold has resulted in substances with pronounced activity against a range of bacterial and fungal pathogens, underscoring the chemical class's importance in developing new antimicrobial agents (B. MahyavanshiJyotindra et al., 2011).

Agricultural Chemistry Applications

The chemical framework of triazolo[4,3-b]pyridazines lends itself to applications in agriculture, particularly as herbicides and plant growth regulators. Compounds within this class have demonstrated excellent herbicidal activity across a broad spectrum of vegetation, indicating their potential utility in agricultural management practices (M. Moran, 2003).

Material Science and Chemical Synthesis

In material science and synthetic chemistry, the versatility of [1,2,4]triazolo and pyridazine derivatives is evident in their role as intermediates for synthesizing complex molecules. Their unique chemical properties facilitate the creation of diverse heterocyclic compounds, which are critical in developing new materials and chemical entities (I. Palamarchuk et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Mode of Action

It is known that the hydrogen bond accepting and donating characteristics of the triazolothiadiazine core can make specific interactions with different target receptors . This suggests that the compound may interact with its targets through hydrogen bonding, leading to changes in the targets’ function.

Biochemical Pathways

Compounds with similar structures have been reported to inhibit various enzymes, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures . These studies can provide insights into the compound’s bioavailability and pharmacokinetic properties.

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, suggesting that they may have multiple effects at the molecular and cellular levels .